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Compound of Interest

Compound Name: (3-Bromopyridin-4-YL)methanol

Cat. No.: B599396 Get Quote

An In-depth Technical Guide on the Physical Characteristics of (3-Bromopyridin-4-
YL)methanol

Introduction
(3-Bromopyridin-4-YL)methanol is a substituted pyridine derivative with significant

applications as a versatile building block in organic synthesis.[1] Its structure, featuring a

pyridine ring with a bromine atom at the 3-position and a hydroxymethyl group at the 4-position,

allows for selective modifications at these two reactive sites.[1] This makes it a valuable

intermediate in the synthesis of various biologically active molecules and complex chemical

structures.[1] This guide provides a detailed overview of the physical and chemical properties

of (3-Bromopyridin-4-YL)methanol, along with experimental protocols for their determination,

aimed at researchers, scientists, and professionals in drug development.

Chemical and Physical Properties
The key physical and chemical identifiers for (3-Bromopyridin-4-YL)methanol are

summarized in the table below. These properties are crucial for its handling, characterization,

and application in synthetic chemistry.
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Property Value Source

IUPAC Name (3-Bromopyridin-4-yl)methanol [1]

CAS Number 146679-66-5 [1][2]

Molecular Formula C₆H₆BrNO [1][2]

Molecular Weight 188.02 g/mol [1][2]

Appearance Off-white to light yellow solid [2]

Boiling Point 287.1 ± 25.0 °C (Predicted) [2]

Density 1.668 ± 0.06 g/cm³ (Predicted) [2]

pKa 12.72 ± 0.10 (Predicted) [2]

Storage
Sealed in dry, Room

Temperature
[2]

Canonical SMILES C1=C(C(=CN=C1)Br)CO [1]

Experimental Protocols
Synthesis of (3-Bromopyridin-4-YL)methanol
A common method for the synthesis of (3-Bromopyridin-4-YL)methanol involves the

reduction of 3-bromo-4-pyridinecarboxaldehyde.[2]

Procedure:

3-bromo-4-pyridinecarboxaldehyde (3.0 g, 16.2 mmol) is dissolved in anhydrous methanol

(40 mL).

The solution is cooled to 0 °C.

Sodium borohydride (NaBH₄) (0.736 g, 19.5 mmol) is slowly added to the solution.[2]

The reaction mixture is stirred continuously at 0 °C for 2 hours under a nitrogen atmosphere.

[2]
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Upon completion of the reaction, the solvent is removed by distillation under reduced

pressure.[2]

Water and ethyl acetate are added to the residue for extraction.

The organic layer is separated, washed with distilled water, and dried over anhydrous

sodium sulfate (Na₂SO₄).[2]

The solvent is concentrated under reduced pressure to yield the final product, (3-
Bromopyridin-4-YL)methanol, as a white powder.[2]

Determination of Melting Point
The melting point of a solid is a critical physical property for its identification and purity

assessment.[3] For a crystalline solid like (3-Bromopyridin-4-YL)methanol, the following

capillary method is a standard procedure.

Materials:

(3-Bromopyridin-4-YL)methanol sample

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., Mel-Temp or similar)

Spatula

Watch glass or weighing paper

Procedure:

Place a small amount of the powdered (3-Bromopyridin-4-YL)methanol onto a watch

glass.

Push the open end of a capillary tube into the powder to collect a small amount of the

sample.[3]
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Gently tap the sealed bottom of the capillary tube on a hard surface to pack the sample

down to a height of 2-3 mm.[3]

Place the packed capillary tube into the heating block of the melting point apparatus.[3]

Heat the sample rapidly to about 10-15 °C below the expected melting point.[3]

Then, reduce the heating rate to approximately 1-2 °C per minute to ensure accurate

measurement.[3]

Observe the sample through the magnifying lens.

Record the temperature at which the first drop of liquid appears (the beginning of the melting

range).[3]

Record the temperature at which the entire sample has turned into a clear liquid (the end of

the melting range).[3]

The recorded melting range provides an indication of the sample's purity. A narrow range is

indicative of a pure compound.
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Caption: Workflow for determining the melting point of a solid organic compound.

Logical Relationship of Compound Properties
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Caption: Interrelation of the structural and chemical properties of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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